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Compound of Interest

Compound Name:
Oxan-4-ylmethyl

methanesulfonate

Cat. No.: B1283426 Get Quote

Technical Guide: Oxan-4-ylmethyl
Methanesulfonate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available data on the solubility

and stability of Oxan-4-ylmethyl methanesulfonate, a key intermediate in the synthesis of

various pharmaceutical compounds. Due to the limited availability of quantitative public data,

this guide synthesizes information from chemical supplier safety data sheets, patents, and

chemical databases to offer a qualitative and predictive understanding of the compound's

properties.

Physicochemical Properties
Oxan-4-ylmethyl methanesulfonate is a solid compound at room temperature. While

extensive experimental data is not publicly available, predicted values and information from

various sources are summarized below.
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Property Data Source(s)

Chemical Names

Oxan-4-ylmethyl

methanesulfonate, Tetrahydro-

2H-pyran-4-ylmethyl

methanesulfonate

N/A

CAS Number 132291-95-3 [1]

Molecular Formula C₇H₁₄O₄S N/A

Molecular Weight 194.25 g/mol N/A

Physical State Solid [2]

Melting Point Not Available [2]

Boiling Point Not Available [2]

Density Not Available [2]

n-octanol/water Partition

Coefficient
Not Available [2]

Solubility in water Not Available [2]

Solubility Profile
Quantitative solubility data for Oxan-4-ylmethyl methanesulfonate in common laboratory

solvents is not readily available in published literature. However, qualitative inferences can be

drawn from its use in chemical synthesis, as described in various patents. The compound is

frequently used in reactions involving organic solvents, suggesting at least moderate solubility

in such media.

For instance, in typical synthetic procedures, the related compound (tetrahydro-2H-pyran-4-

yl)methanol is reacted with methanesulfonyl chloride in the presence of a base in a solvent like

dichloromethane (DCM). The resulting Oxan-4-ylmethyl methanesulfonate is then worked up

using aqueous solutions, indicating poor solubility in water.

Inferred Solubility:
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Soluble in: Dichloromethane (DCM) and likely other chlorinated solvents.

Likely soluble in: Aprotic polar solvents such as Tetrahydrofuran (THF) and Ethyl Acetate

(EtOAc).

Poorly soluble/Insoluble in: Water and aqueous solutions.

Stability and Handling
Oxan-4-ylmethyl methanesulfonate is generally considered stable under standard laboratory

conditions.

Aspect Information Source(s)

Chemical Stability

Product is considered stable

and hazardous polymerization

will not occur.

[2]

Storage Conditions

Store in a cool, dry, well-

ventilated area away from

incompatible substances.

Keep containers tightly closed.

[2]

Incompatible Materials
Strong oxidizing agents, strong

acids, and strong bases.
[2]

Hazardous Decomposition

Under fire conditions, may

produce carbon monoxide,

carbon dioxide, and sulfur

oxides.

[2]

Experimental Protocols
While specific protocols for the quantitative determination of solubility and stability of Oxan-4-
ylmethyl methanesulfonate are not available, a representative synthetic protocol highlights its

handling and solubility characteristics.

Synthesis of Oxan-4-ylmethyl methanesulfonate
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This protocol describes a common method for the preparation of Oxan-4-ylmethyl
methanesulfonate from (tetrahydro-2H-pyran-4-yl)methanol.

Materials:

(Tetrahydro-2H-pyran-4-yl)methanol

Dichloromethane (DCM)

Triethylamine (or other suitable base)

Methanesulfonyl chloride

Deionized water

Brine (saturated aqueous sodium chloride solution)

Anhydrous magnesium sulfate or sodium sulfate

Standard laboratory glassware and magnetic stirrer

Procedure:

Dissolve (tetrahydro-2H-pyran-4-yl)methanol and triethylamine in dichloromethane in a

round-bottom flask equipped with a magnetic stir bar.

Cool the reaction mixture to 0 °C using an ice bath.

Slowly add methanesulfonyl chloride to the stirred solution, maintaining the temperature at 0

°C.

Allow the reaction mixture to warm to room temperature and stir for several hours until the

reaction is complete (monitored by TLC or LC-MS).

Quench the reaction by adding deionized water.

Transfer the mixture to a separatory funnel and separate the organic layer.

Wash the organic layer sequentially with deionized water and brine.
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Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter the drying agent and concentrate the filtrate under reduced pressure to yield Oxan-4-
ylmethyl methanesulfonate.

Visualizations
The following diagrams illustrate the synthesis workflow and the stability profile of Oxan-4-
ylmethyl methanesulfonate.
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Caption: Synthesis workflow for Oxan-4-ylmethyl methanesulfonate.
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Stable Conditions Incompatible With Hazardous Decomposition
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Caption: Stability and incompatibility profile of Oxan-4-ylmethyl methanesulfonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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